Cas no 6881-51-2 (4H,5H,7H-thiopyrano3,4-bfuran-4-one)

• Product Name: 4H,5H,7H-thiopyrano3,4-bfuran-4-one
• CAS No: 6881-51-2
• MF: C₇H₆O₂S
• MW: 154.186340808868
• MDL: MFCD24698988
• CID: 521356
• PubChem ID: 13791919
• Update Time: 2025-10-31

4H,5H,7H-thiopyrano3,4-bfuran-4-one Chemical and Physical Properties

Names and Identifiers

• 5H-Thiopyrano[3,4-b]furan-4(7H)-one
• 7H-Furo[2,3-c]thia-4-pyranone,4,5-dihydro-
• 7H-thiopyrano[3,4-b]furan-4-one
• 4H,5H,7H-thiopyrano3,4-bfuran-4-one
• EN300-2007769
• DTXSID00549565
• 4h,5h,7h-thiopyrano[3,4-b]furan-4-one
• starbld0032559
• 6881-51-2

• MDL： MFCD24698988
• Inchi： 1S/C7H6O2S/c8-6-3-10-4-7-5(6)1-2-9-7/h1-2H,3-4H2
• InChI Key： ZUJLBYBLNAIVOB-UHFFFAOYSA-N
• SMILES： S1CC(C2C=COC=2C1)=O

Computed Properties

• Exact Mass: 154.00888
• Monoisotopic Mass: 154.00885060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• PSA: 30.21

Additional information on 4H,5H,7H-thiopyrano3,4-bfuran-4-one

Exploring the Unique Properties and Applications of 4H,5H,7H-Thiopyrano[3,4-b]furan-4-one (CAS No. 6881-51-2)

In the realm of heterocyclic compounds, 4H,5H,7H-thiopyrano[3,4-b]furan-4-one (CAS No. 6881-51-2) stands out as a structurally intriguing molecule with significant potential in various scientific and industrial applications. This compound, characterized by its fused thiopyran and furan rings, has garnered attention for its unique chemical properties and versatility. Researchers and industry professionals are increasingly exploring its role in pharmaceutical intermediates, flavor and fragrance synthesis, and material science innovations.

The molecular structure of 4H,5H,7H-thiopyrano[3,4-b]furan-4-one features a sulfur-containing thiopyran ring fused to a furan moiety, creating a rigid bicyclic system. This arrangement imparts distinct electronic and steric properties, making it a valuable scaffold in medicinal chemistry. Recent studies highlight its potential as a building block for bioactive molecules, particularly in the development of compounds with antimicrobial or anti-inflammatory properties. The presence of both sulfur and oxygen heteroatoms enhances its ability to participate in diverse chemical reactions, a feature highly sought after in drug discovery programs.

Beyond pharmaceutical applications, CAS 6881-51-2 has found utility in the flavor and fragrance industry. Its unique structural features contribute to the creation of novel aroma compounds, particularly those with heterocyclic flavor profiles. The compound's ability to undergo controlled oxidation and reduction reactions allows flavor chemists to fine-tune sensory characteristics, addressing growing consumer demand for natural-identical flavorings and sustainable fragrance ingredients.

In material science, researchers are investigating 4H,5H,7H-thiopyrano[3,4-b]furan-4-one as a potential monomer for specialty polymers. The compound's rigid structure and heteroatom content make it an interesting candidate for developing high-performance materials with enhanced thermal stability and unique optical properties. This aligns with current industry trends toward functional materials for advanced technological applications, including organic electronics and smart coatings.

The synthesis and modification of 6881-51-2 continue to be active areas of research, with recent advancements focusing on green chemistry approaches and catalytic transformations. Environmental considerations have driven the development of more sustainable production methods for such heterocyclic compounds, responding to the chemical industry's shift toward eco-friendly processes and reduced carbon footprint manufacturing.

Analytical characterization of 4H,5H,7H-thiopyrano[3,4-b]furan-4-one presents interesting challenges and opportunities for spectroscopic techniques. The compound's unique structure serves as an excellent subject for advanced NMR studies and mass spectrometry analysis, providing valuable insights into heterocyclic system behavior. These analytical aspects are particularly relevant given the increasing importance of structural elucidation in modern chemical research.

From a commercial perspective, the market for specialized heterocyclic compounds like CAS 6881-51-2 is experiencing steady growth, driven by demand from research institutions, pharmaceutical companies, and specialty chemical manufacturers. Suppliers are increasingly focusing on providing high-purity samples with comprehensive analytical certificates to meet the stringent requirements of end-users in various industries.

Looking ahead, the scientific community anticipates expanded applications for 4H,5H,7H-thiopyrano[3,4-b]furan-4-one as research into its chemical behavior progresses. Current investigations are exploring its potential in asymmetric synthesis, organocatalysis, and as a precursor for more complex molecular architectures. These developments align with broader trends in chemical research focusing on molecular complexity and functional diversity.

For researchers working with 6881-51-2, proper handling and storage remain important considerations. While not classified as hazardous, standard laboratory precautions should be observed when handling this compound, including the use of appropriate personal protective equipment and chemical safety protocols. These practices reflect the growing emphasis on laboratory safety culture across scientific disciplines.

The continued interest in 4H,5H,7H-thiopyrano[3,4-b]furan-4-one underscores the importance of heterocyclic chemistry in addressing contemporary scientific and industrial challenges. As synthetic methodologies advance and analytical techniques become more sophisticated, this compound and its derivatives are likely to play increasingly significant roles in diverse fields ranging from life sciences to advanced materials development.